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Compound of Interest

Compound Name: Dinoseb-sodium

Cat. No.: B15480319 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of Dinoseb-sodium are paramount due to its high toxicity and potential for severe

health effects. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to ensure the safe management of this hazardous

chemical in a laboratory setting.

Emergency Overview: Dinoseb-sodium is a highly hazardous substance that is toxic if

swallowed, inhaled, or comes into contact with skin.[1][2] It can cause serious eye irritation and

is suspected of causing genetic defects, damaging fertility or the unborn child, and causing

damage to organs through prolonged or repeated exposure.[1][3] Heating Dinoseb may cause

an explosion.[1] It is also very toxic to aquatic life with long-lasting effects.[1][2][3]

Personal Protective Equipment (PPE)
Strict adherence to proper personal protective equipment is mandatory to prevent exposure.

The following table summarizes the required PPE for handling Dinoseb-sodium.
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection
Safety Goggles and Face

Shield

Wear chemical splash goggles

that meet ANSI Z.87.1

standards. A face shield worn

over safety goggles is required

when there is a risk of

splashing or explosion.[4][5]

Hand Protection Chemical-Resistant Gloves

Use unlined, elbow-length

chemical-resistant gloves.[4][6]

Nitrile, butyl, or neoprene

gloves are recommended for

protection against both dry and

liquid pesticides.[4][6] Double

gloving is advised for added

protection.[7] Never use

leather or cotton gloves.[4]

Body Protection Chemical-Resistant Clothing

Wear a clean, dry protective

suit that covers the entire body

from wrists to ankles, worn

over regular work clothes.[4]

For highly toxic substances like

Dinoseb, a full-body, chemical-

resistant suit made of coated

or laminated fabric is required.

[6]

Respiratory Protection Respirator A respirator is required to

protect against inhaling toxic

dust or vapors.[1][4] Use a

filter respirator for organic

gases and particulates

adapted to the airborne

concentration of the

substance.[2][8] A fit test is

necessary before using a
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cartridge or canister respirator

for the first time.[4]

Foot Protection Chemical-Resistant Boots

Wear chemical-resistant boots.

[7] Pants should be worn over

the top of the boots to prevent

chemicals from entering.[7]

Quantitative Data Summary
The following table provides a summary of important quantitative data for Dinoseb-sodium.

Property Value Source

Chemical Formula C₁₀H₁₁N₂NaO₅ [9][10]

Oral Lethal Dose (Probable)
5-50 mg/kg (for a 70 kg

person)
[8]

Water Solubility 52 mg/L at 25°C [8]

UN Number 2779 [8]

EPA Hazardous Waste

Number
P020 [8]

Experimental Workflow for Safe Handling and
Disposal
The following diagram outlines the procedural steps for the safe handling and disposal of

Dinoseb-sodium in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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